Cas no 929081-61-8 ((R)-Sulindac Methyl Ester)

• Product Name: (R)-Sulindac Methyl Ester
• CAS No: 929081-61-8
• MF: C₂₁H₁₉FO₃S
• MW: 370.437168359756
• CID: 2086554
• Update Time: 2025-07-04

(R)-Sulindac Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-Sulindac Methyl Ester
• QQHHBCZJIQNNSG-BBPBGUOJSA-N

• Inchi： 1S/C21H19FO3S/c1-13-18(10-14-4-7-16(8-5-14)26(3)24)17-9-6-15(22)11-20(17)19(13)12-21(23)25-2/h4-11H,12H2,1-3H3/b18-10-/t26-/m1/s1
• InChI Key： QQHHBCZJIQNNSG-BBPBGUOJSA-N
• SMILES： C1(=C/C2=CC=C([S@@](C)=O)C=C2)/C2=C(C=C(F)C=C2)C(CC(OC)=O)=C/1C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 537.5±50.0 °C at 760 mmHg
• Flash Point: 278.9±30.1 °C
• Solubility: DCM
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(R)-Sulindac Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on (R)-Sulindac Methyl Ester

(R)-Sulindac Methyl Ester and Its Significance in Modern Pharmaceutical Research

CAS No. 929081-61-8 corresponds to the enantiomerically pure form of (R)-Sulindac Methyl Ester, a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its specific stereochemical configuration, represents a critical derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID), sulindac. The exploration of chiral drugs has become a cornerstone in modern medicine, with enantiopure forms often exhibiting distinct pharmacological profiles compared to their racemic counterparts.

The< strong>R)-Sulindac Methyl Ester is particularly intriguing due to its potential therapeutic applications, which span beyond traditional anti-inflammatory roles. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for the treatment of chronic inflammatory conditions, pain management, and even certain neoplastic diseases. The methyl ester moiety in its structure enhances lipophilicity, which can influence its absorption and distribution within the body, thereby affecting its overall pharmacokinetic behavior.

One of the most compelling aspects of (R)-Sulindac Methyl Ester is its mechanism of action, which extends beyond the inhibition of cyclooxygenase (COX) enzymes. Emerging research suggests that this enantiomer may also interact with peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, contributing to anti-inflammatory and even anti-diabetic effects. This dual mechanism of action makes it a fascinating subject for further investigation, as it could potentially offer synergistic benefits when combined with other therapeutic agents.

In addition to its pharmacological properties, the synthesis and characterization of CAS No. 929081-61-8 have been refined through advanced chemical methodologies. The development of efficient asymmetric synthesis routes has enabled the production of high-purity enantiomerically pure forms, which are essential for clinical trials and preclinical studies. These advancements have not only improved the accessibility of (R)-Sulindac Methyl Ester but also set the stage for exploring its potential in various disease models.

The< strong>R)-Sulindac Methyl Ester has been evaluated in several preclinical models, demonstrating notable efficacy in reducing inflammation and pain without the significant gastrointestinal side effects associated with some traditional NSAIDs. This is attributed to its selective interaction with specific biological targets and reduced metabolism by cytochrome P450 enzymes. Such findings have prompted researchers to investigate its potential as a safer alternative for long-term pain management.

Recent clinical trials have begun to uncover the therapeutic promise of (R)-Sulindac Methyl Ester in conditions such as osteoarthritis and rheumatoid arthritis. The compound's ability to modulate both inflammatory and metabolic pathways suggests that it may address multiple aspects of these chronic diseases simultaneously. Moreover, its structural similarity to sulindac allows for leveraging existing knowledge about its pharmacokinetics and safety profiles, potentially expediting regulatory approval processes.

The< strong>CAS No. 929081-61-8 designation ensures that researchers can reliably source and utilize this compound in their studies. As interest in chiral drugs continues to grow, compounds like (R)-Sulindac Methyl Ester are becoming increasingly important in drug discovery pipelines. Their unique properties offer opportunities to develop novel therapeutics with improved efficacy and reduced adverse effects.

In conclusion, (R)-Sulindac Methyl Ester, identified by CAS No. 929081-61-8, represents a significant advancement in pharmaceutical research. Its multifaceted pharmacological actions, combined with its synthetic feasibility, position it as a valuable tool for developing next-generation treatments for various inflammatory and metabolic disorders. As ongoing studies continue to reveal new insights into its mechanisms and applications, this compound is poised to play a pivotal role in future medical innovations.